Cas no 7227-90-9 (3-(6,7,9,10,18,19-hexahydro-17H-dibenzo[b,k][1,4,7,10,13]pentaoxacyclohexadecin-18-yloxy)propanenitrile)

• Product Name: 3-(6,7,9,10,18,19-hexahydro-17H-dibenzo[b,k][1,4,7,10,13]pentaoxacyclohexadecin-18-yloxy)propanenitrile
• CAS No: 7227-90-9
• MF: C₂₂H₂₅NO₆
• MW: 399.43700671196
• CID: 1754117
• PubChem ID: 5242686
• Update Time: 2025-04-21

3-(6,7,9,10,18,19-hexahydro-17H-dibenzo[b,k][1,4,7,10,13]pentaoxacyclohexadecin-18-yloxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6,7,9,10,18,19-hexahydro-17H-dibenzo[b,k][1,4,7,10,13]pentaoxacyclohexadecin-18-yloxy)propanenitrile
• 7227-90-9
• AGN-PC-0LP1VY
• DTXSID10412675

• Inchi： 1S/C22H25NO6/c23-10-5-11-25-18-16-28-21-8-3-1-6-19(21)26-14-12-24-13-15-27-20-7-2-4-9-22(20)29-17-18/h1-4,6-9,18H,5,11-17H2
• InChI Key： NZCUSRYKCYGJLA-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1COC2C=CC=CC=2OCCOCCOC2C=CC=CC=2OC1

Computed Properties

• Exact Mass: 399.16825
• Monoisotopic Mass: 399.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.17